4-benzyl-N-(2-methoxyphenyl)-1-piperidinecarboxamide

• IUPAC Name: 4-benzyl-N-(2-methoxyphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H24N2O2/c1-24-19-10-6-5-9-18(19)21-20(23)22-13-11-17(12-14-22)15-16-7-3-2-4-8-16/h2-10,17H,11-15H2,1H3,(H,21,23)
• InChI Key: BSQKEUHUCFRIMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

4-benzyl-N-(2-methoxyphenyl)-1-piperidinecarboxamide, also known as BRL-15572, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamide derivatives and has been found to possess unique pharmacological properties that make it a promising candidate for drug development.

Scientific Research Applications

4-benzyl-N-(2-methoxyphenyl)-1-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit potent analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of chronic pain and inflammation. Additionally, this compound has been shown to possess anxiolytic and antidepressant effects, suggesting its potential use in the treatment of anxiety and depression.

Mechanism of Action

The exact mechanism of action of 4-benzyl-N-(2-methoxyphenyl)-1-piperidinecarboxamide is not fully understood. However, it has been suggested that it acts as a selective antagonist of the nociceptin/orphanin FQ receptor, which is involved in the regulation of pain and stress responses. By blocking this receptor, this compound may reduce pain and inflammation and improve mood and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. In animal studies, it has been found to reduce pain and inflammation, as well as improve mood and anxiety-related behaviors. Additionally, this compound has been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and noradrenaline, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-benzyl-N-(2-methoxyphenyl)-1-piperidinecarboxamide in lab experiments is its potent and selective pharmacological properties. This makes it a valuable tool for studying the role of the nociceptin/orphanin FQ receptor in pain and stress responses. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-benzyl-N-(2-methoxyphenyl)-1-piperidinecarboxamide. One potential application is in the development of novel analgesic and anti-inflammatory drugs. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in the treatment of anxiety and depression. Finally, studies are needed to investigate the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

The synthesis of 4-benzyl-N-(2-methoxyphenyl)-1-piperidinecarboxamide involves several steps, starting with the reaction of 2-methoxybenzylamine with 4-chlorobenzyl chloride to form 4-(2-methoxybenzyl)-1-chlorobenzene. This intermediate is then reacted with piperidinecarboxylic acid to form 4-(2-methoxybenzyl)-N-piperidinecarboxamide, which is subsequently converted to this compound by reaction with benzyl bromide.